Cas no 2094350-24-8 (tert-butyl 2-(5-cyano-2,4-dioxo-1,2,3,4-tetrahydropyrimidin-1-yl)acetate)

• Product Name: tert-butyl 2-(5-cyano-2,4-dioxo-1,2,3,4-tetrahydropyrimidin-1-yl)acetate
• CAS No: 2094350-24-8
• MF: C₁₁H₁₃N₃O₄
• MW: 251.238622426987
• MDL: MFCD31381045
• CID: 4637351
• PubChem ID: 125424186
• Update Time: 2025-10-30

tert-butyl 2-(5-cyano-2,4-dioxo-1,2,3,4-tetrahydropyrimidin-1-yl)acetate Chemical and Physical Properties

Names and Identifiers

• tert-butyl 2-(5-cyano-2,4-dioxo-1,2,3,4-tetrahydropyrimidin-1-yl)acetate

• MDL： MFCD31381045
• Inchi： 1S/C11H13N3O4/c1-11(2,3)18-8(15)6-14-5-7(4-12)9(16)13-10(14)17/h5H,6H2,1-3H3,(H,13,16,17)
• InChI Key： BOMPXFVSVXHPGE-UHFFFAOYSA-N
• SMILES： C1(=O)N(CC(OC(C)(C)C)=O)C=C(C#N)C(=O)N1

Additional information on tert-butyl 2-(5-cyano-2,4-dioxo-1,2,3,4-tetrahydropyrimidin-1-yl)acetate

Comprehensive Overview of tert-butyl 2-(5-cyano-2,4-dioxo-1,2,3,4-tetrahydropyrimidin-1-yl)acetate (CAS No. 2094350-24-8)

The compound tert-butyl 2-(5-cyano-2,4-dioxo-1,2,3,4-tetrahydropyrimidin-1-yl)acetate (CAS No. 2094350-24-8) is a specialized organic molecule with significant applications in pharmaceutical research and synthetic chemistry. Its unique structure, featuring a tetrahydropyrimidine core and a cyano group, makes it a valuable intermediate in the development of bioactive compounds. Researchers and industry professionals are increasingly interested in this compound due to its potential role in drug discovery and its relevance to modern medicinal chemistry trends.

One of the key features of tert-butyl 2-(5-cyano-2,4-dioxo-1,2,3,4-tetrahydropyrimidin-1-yl)acetate is its versatility in synthetic pathways. The tert-butyl ester moiety provides stability and facilitates further chemical modifications, while the dioxo-tetrahydropyrimidine scaffold is a common motif in nucleoside analogs and enzyme inhibitors. This compound is often explored in the context of small molecule drug development, particularly for targeting enzymes involved in metabolic and inflammatory pathways.

In recent years, the demand for high-purity chemical intermediates like this compound has surged, driven by advancements in high-throughput screening and combinatorial chemistry. Its CAS No. 2094350-24-8 is frequently searched in academic and industrial databases, reflecting its growing importance. Additionally, the cyano group in its structure offers opportunities for click chemistry applications, aligning with the rising interest in bioorthogonal reactions for labeling and diagnostics.

The synthesis of tert-butyl 2-(5-cyano-2,4-dioxo-1,2,3,4-tetrahydropyrimidin-1-yl)acetate typically involves multi-step organic reactions, including condensation and protection-deprotection strategies. Researchers often optimize these processes to improve yield and scalability, addressing the need for cost-effective synthetic routes in pharmaceutical manufacturing. Its compatibility with green chemistry principles is another area of interest, as the industry shifts toward sustainable practices.

From a regulatory perspective, this compound is not classified as hazardous, making it accessible for laboratory use. However, proper handling and storage are essential to maintain its integrity. Its stability under various conditions is a topic of investigation, particularly for applications requiring long-term storage or lyophilization. These properties are critical for its integration into preclinical studies and formulation development.

In summary, tert-butyl 2-(5-cyano-2,4-dioxo-1,2,3,4-tetrahydropyrimidin-1-yl)acetate (CAS No. 2094350-24-8) represents a promising building block in modern drug discovery. Its structural features and synthetic adaptability position it as a valuable tool for researchers exploring novel therapeutic agents and chemical biology. As the field evolves, this compound is likely to gain further attention for its potential in addressing unmet medical needs.